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Compound of Interest

Compound Name: 4-Methylcyclohexene

Cat. No.: B165706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for the

handling and use of 4-Methylcyclohexene (CAS No. 591-47-9). The information is intended to

support risk assessment and the implementation of safe laboratory practices.

Chemical and Physical Properties
4-Methylcyclohexene is a colorless, volatile liquid with a citrus-like odor.[1] It is a cyclic olefin

used in organic synthesis, including as a precursor for more complex molecules and in the

synthesis of enantiomerically pure compounds.[1][2] Understanding its physical and chemical

properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties of 4-Methylcyclohexene
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Property Value Reference(s)

Molecular Formula C₇H₁₂ [1][3]

Molecular Weight 96.17 g/mol [3]

Appearance Colorless, clear liquid [2][3]

Odor Citrus-like [4]

Boiling Point 101 - 103 °C [1][2][3]

Melting Point -121 °C to -115.5 °C [2][5]

Flash Point -7 °C to -1.1 °C [1]

Density 0.799 - 0.805 g/mL at 25 °C [2][6]

Vapor Pressure 35.97 - 48 mbar at 20-25 °C [7]

Solubility
Low solubility in water; soluble

in alcohol
[4][6]

Refractive Index 1.435 - 1.449 at 20 °C

Hazard Identification and Classification
4-Methylcyclohexene is classified as a hazardous substance with multiple risk factors that

necessitate careful handling and control measures.[3]

GHS Hazard Statements:[3][5]

H225: Highly flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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The primary hazards associated with 4-Methylcyclohexene are its high flammability, risk of

aspiration if swallowed, and its irritant properties upon contact with skin, eyes, and the

respiratory system.[3]

Key Health & Safety Hazards

4-Methylcyclohexene

Flammability

Aspiration Toxicity

Skin Irritation

Eye Irritation

Respiratory Irritation

Click to download full resolution via product page

Diagram 1: Key Health and Safety Hazards of 4-Methylcyclohexene.

Health and Safety Measures
Handling and Storage

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[3][8] Use

non-sparking tools and take precautionary measures against static discharge.[3][9] Avoid

contact with skin, eyes, and clothing.[9] Do not breathe vapors or mists.[3] Wash hands

thoroughly after handling.[3]
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Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames,

and other ignition sources.[3] Keep containers tightly closed.[3] Store under nitrogen for

long-term stability. Incompatible materials include strong oxidizing agents, strong acids, and

strong bases.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield that are tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and flame-retardant

antistatic protective clothing to prevent skin exposure.[3]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended exposure limits, a NIOSH/MSHA or European Standard EN 149 approved

respirator with a suitable filter (e.g., type ABEK) should be worn.[3]

First Aid Measures
Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do.[3] Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting due to the risk of aspiration.[3] If the individual is

conscious, rinse their mouth with water. Seek immediate medical attention.[3][9]

Experimental Protocols for Safety Assessment
While specific toxicological data for 4-Methylcyclohexene is not extensively published, the

following are representative experimental protocols based on OECD guidelines for assessing

the key hazards identified.
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Flash Point Determination (e.g., Closed-Cup Method)
Objective: To determine the lowest temperature at which the vapor of the substance can ignite.

Methodology:

A sample of 4-Methylcyclohexene is placed in a closed-cup apparatus (e.g., Pensky-

Martens or Cleveland open-cup).

The sample is heated at a slow, constant rate.

A small flame is periodically introduced into the vapor space above the liquid.

The temperature at which a flash is observed is recorded as the flash point.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To assess the potential of 4-Methylcyclohexene to cause skin irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Test Substance Application: A small area of the animal's fur is clipped. 0.5 mL of undiluted 4-
Methylcyclohexene is applied to the clipped skin.

Exposure: The test site is covered with a gauze patch and an occlusive dressing for a 4-hour

exposure period.

Observation: After 4 hours, the dressing is removed, and the skin is gently cleansed. The

skin is then observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and

72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system (e.g., Draize scale).

Accidental Release and Disposal
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Spill and Leak Procedures
In the event of a spill, the following workflow should be initiated:

Spill_Occurs

Evacuate_Area

Remove_Ignition_Sources

Ventilate_Area

Wear_PPE

Contain_Spill

Absorb_Material

Use inert absorbent material (e.g., sand, vermiculite)

Collect_Waste

Use non-sparking tools

Clean_Area

Dispose_Waste
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Click to download full resolution via product page

Diagram 2: General Workflow for Handling a Chemical Spill.

Waste Disposal
Dispose of 4-Methylcyclohexene and any contaminated materials in accordance with local,

state, and federal regulations.[3] Do not dispose of it down the drain.[3] Waste should be

handled as hazardous material and disposed of at an approved waste disposal plant.[3]

Conclusion
4-Methylcyclohexene is a valuable reagent in research and development, but its hazardous

properties require stringent safety protocols. A thorough understanding of its flammability,

irritancy, and aspiration toxicity, coupled with the consistent use of appropriate personal

protective equipment and adherence to safe handling and disposal procedures, is essential for

minimizing risks to personnel and the environment. Researchers, scientists, and drug

development professionals must ensure that all individuals handling this chemical are fully

aware of these considerations and are trained in emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.slideshare.net/slideshow/dermal-irritation-study-according-tooecd404guidelines/258200760
https://www.slideshare.net/slideshow/dermal-irritation-study-according-tooecd404guidelines/258200760
https://www.researchgate.net/publication/319507613_Biocompatibility_assessment_of_cyclic_olefin_copolymers_Impact_of_two_additives_on_cytotoxicity_oxidative_stress_inflammatory_reactions_and_hemocompatibility
https://en.wikipedia.org/wiki/4-Methylcyclohexanemethanol
https://www.benchchem.com/product/b165706#health-and-safety-considerations-for-handling-4-methylcyclohexene
https://www.benchchem.com/product/b165706#health-and-safety-considerations-for-handling-4-methylcyclohexene
https://www.benchchem.com/product/b165706#health-and-safety-considerations-for-handling-4-methylcyclohexene
https://www.benchchem.com/product/b165706#health-and-safety-considerations-for-handling-4-methylcyclohexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

